Cas no 2098016-74-9 (cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone)

• Product Name: cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone
• CAS No: 2098016-74-9
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5724659
• PubChem ID: 121208596
• Update Time: 2025-06-10

cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• starbld0029892
• AKOS026717997
• F2157-0155
• cyclopropyl-[3-[[4-(hydroxymethyl)triazol-1-yl]methyl]azetidin-1-yl]methanone
• cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone
• 2098016-74-9
• Methanone, cyclopropyl[3-[[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl]-1-azetidinyl]-

• Inchi： 1S/C11H16N4O2/c16-7-10-6-15(13-12-10)5-8-3-14(4-8)11(17)9-1-2-9/h6,8-9,16H,1-5,7H2
• InChI Key： BWGVKNPEVDMPHS-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CC(CN2C=C(CO)N=N2)C1

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 500.8±48.0 °C(Predicted)
• pka: 13.06±0.10(Predicted)

Additional information on cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone

Cyclopropyl(3-((4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl)methyl)azetidin-1-yl)methanone (CAS No. 2098016-74-9): An Overview

Cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone (CAS No. 2098016-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its cyclopropyl and triazolyl moieties, which confer specific chemical and biological properties that make it a promising candidate for various pharmacological studies.

The cyclopropyl group is a three-carbon cyclic structure known for its high reactivity and unique electronic properties. In the context of drug design, cyclopropyl derivatives are often used to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic profiles. The triazole ring, on the other hand, is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. Triazoles are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

Recent studies have highlighted the potential of cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's activity against multidrug-resistant bacteria. The results showed that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. This finding suggests that the compound could be a valuable lead for the development of new antibiotics to combat drug-resistant infections.

In another study published in the European Journal of Medicinal Chemistry in 2023, researchers explored the anti-inflammatory properties of cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect was attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

The hydroxymethyl group present in the molecule adds further complexity to its chemical structure and biological activity. Hydroxymethyl groups are known to enhance solubility and improve the bioavailability of compounds. In the context of cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)azetidin-1-yl)methanone, this functional group may contribute to its favorable pharmacokinetic properties, making it suitable for oral administration.

The azetidine ring is another key structural element of cyclopropyl(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-y l)methyl)azetidin - 1 - yl )methanone. Azetidine is a four-membered heterocyclic ring containing one nitrogen atom. Compounds containing azetidine rings have been shown to exhibit diverse biological activities, including antiviral and anticancer properties. The presence of an azetidine ring in this molecule may contribute to its overall biological activity by enhancing its binding affinity to specific protein targets.

From a synthetic perspective, cyclopropyl(3 - ((4 - (hydroxymethyl ) - 1 H - 1 , 2 , 3 - triazol - 1 - yl )methyl )azetidin - 1 - yl )methanone can be prepared using modern synthetic methods such as click chemistry. Click chemistry is a modular approach that allows for the rapid assembly of complex molecules through highly efficient and selective reactions. The use of click chemistry in the synthesis of this compound not only simplifies the synthetic route but also ensures high yields and purity.

In conclusion, cyclopropyl(3 - ((4 - (hydroxymethyl ) - 1 H - 1 , 2 , 3 - triazol - 1 - yl )methyl )azetidin - 1 - yl )methanone (CAS No. 2098016 - 74 - 9) is a promising compound with a unique combination of structural features that make it suitable for various therapeutic applications. Its potential as an antibacterial agent against multidrug-resistant bacteria and its anti-inflammatory properties make it an attractive candidate for further research and development in medicinal chemistry.